Cas no 10001-36-2 (1(2H)-Phthalazinone, 6,7-dimethoxy-4-methyl-)

• Product Name: 1(2H)-Phthalazinone, 6,7-dimethoxy-4-methyl-
• CAS No: 10001-36-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1124230
• PubChem ID: 13327030
• Update Time: 2025-04-20

1(2H)-Phthalazinone, 6,7-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 6,7-dimethoxy-4-methyl-
• SCHEMBL11546262
• 10001-36-2
• 4-methyl-6,7-dimethoxy-1(2H)-phthalazinone
• DTXSID301267963
• 6,7-Dimethoxy-4-methyl-1(2H)-phthalazinone
• LZSMTBAWOWDVII-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2O3/c1-6-7-4-9(15-2)10(16-3)5-8(7)11(14)13-12-6/h4-5H,1-3H3,(H,13,14)
• InChI Key： LZSMTBAWOWDVII-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(NN=C(C)C=2C=1)=O)OC

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines